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Compound of Interest

Compound Name: cis-4-Hexen-1-ol

Cat. No.: B3030600 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of cis-4-Hexen-1-ol, a fatty alcohol with

significance in chemical synthesis and potential applications in biomedical research. This

document covers its chemical identity, physical properties, a detailed experimental protocol for

its synthesis, and its known biological roles, particularly its interaction with olfactory receptors

and the subsequent signaling pathways.

Chemical Identity and Properties
cis-4-Hexen-1-ol is an organic compound classified as an unsaturated fatty alcohol. Its

chemical structure consists of a six-carbon chain with a cis-configured double bond between

the fourth and fifth carbon atoms and a primary alcohol functional group at the first position.

CAS Number: 928-91-6[1][2]

Synonyms: A variety of synonyms are used to identify this compound, including:

(Z)-4-Hexen-1-ol[1][3]

cis-1-Hydroxy-4-hexene

(4Z)-Hex-4-en-1-ol[1][3]

cis-4-Hexenol[3]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b3030600?utm_src=pdf-interest
https://www.benchchem.com/product/b3030600?utm_src=pdf-body
https://www.benchchem.com/product/b3030600?utm_src=pdf-body
https://unacademy.com/content/neet-ug/study-material/chemistry/all-about-catalytic-hydrogenation-of-an-alkene/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3408771/
https://unacademy.com/content/neet-ug/study-material/chemistry/all-about-catalytic-hydrogenation-of-an-alkene/
https://en.wikipedia.org/wiki/Sense_of_smell
https://unacademy.com/content/neet-ug/study-material/chemistry/all-about-catalytic-hydrogenation-of-an-alkene/
https://en.wikipedia.org/wiki/Sense_of_smell
https://en.wikipedia.org/wiki/Sense_of_smell
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3030600?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


(Z)-Hex-4-en-1-ol[3]

A comprehensive list of synonyms is provided in the data table below.

Quantitative Data Summary
The following tables summarize the key chemical and physical properties of cis-4-Hexen-1-ol.

Table 1: Chemical Identifiers and Formula

Identifier Value

CAS Number 928-91-6[1][2]

Molecular Formula C₆H₁₂O[1][4][5]

Molecular Weight 100.16 g/mol [1][4][5]

SMILES C/C=C\CCCO[6]

Table 2: Physical and Chemical Properties

Property Value

Appearance Colorless to light yellow clear liquid[4][5]

Purity >95.0% (GC)[7][4]

Boiling Point 159-160 °C[8]

Density 0.857 g/cm³

Flash Point 65 °C (149 °F)[2]

Solubility
Moderately soluble in water; more soluble in

organic solvents[9]

Experimental Protocols: Synthesis of cis-4-Hexen-1-
ol
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The stereoselective synthesis of cis-alkenes is a fundamental challenge in organic chemistry.

One of the most reliable methods to achieve this is through the partial hydrogenation of an

alkyne using a "poisoned" catalyst, such as Lindlar's catalyst. This protocol details the

synthesis of cis-4-Hexen-1-ol from the corresponding alkyne, 4-hexyn-1-ol.

Protocol: Synthesis of cis-4-Hexen-1-ol via Catalytic
Hydrogenation
This procedure is based on the general principle of Lindlar hydrogenation for the

stereoselective reduction of alkynes to cis-alkenes.

Materials:

4-hexyn-1-ol

Lindlar's catalyst (Palladium on calcium carbonate, poisoned with lead)

Hydrogen gas (H₂)

Hexane (anhydrous)

Methanol (anhydrous)

Quinoline (optional, as an additional catalyst poison)

Round-bottom flask

Hydrogenation apparatus (e.g., balloon hydrogenation setup or Parr hydrogenator)

Magnetic stirrer and stir bar

Standard glassware for workup and purification

Silica gel for column chromatography

Solvents for chromatography (e.g., hexane, ethyl acetate)

Procedure:
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Reaction Setup: In a round-bottom flask, dissolve 4-hexyn-1-ol in a suitable solvent such as

anhydrous hexane or methanol.

Catalyst Addition: To this solution, add Lindlar's catalyst (typically 5-10% by weight relative to

the alkyne). A small amount of quinoline can be added to further decrease the catalyst's

activity and prevent over-reduction to the alkane.

Hydrogenation: The flask is then evacuated and backfilled with hydrogen gas. This can be

achieved using a hydrogen-filled balloon or a more sophisticated hydrogenation apparatus.

The reaction mixture is stirred vigorously at room temperature.

Monitoring the Reaction: The progress of the reaction should be monitored carefully by

techniques such as Thin Layer Chromatography (TLC) or Gas Chromatography (GC) to

ensure the complete consumption of the starting alkyne and to prevent over-reduction to 4-

hexan-1-ol.

Workup: Once the reaction is complete, the hydrogen atmosphere is replaced with an inert

gas (e.g., nitrogen or argon). The reaction mixture is filtered through a pad of celite to

remove the solid catalyst. The filter cake is washed with the reaction solvent.

Purification: The filtrate is concentrated under reduced pressure. The resulting crude product

is then purified by silica gel column chromatography using an appropriate solvent system

(e.g., a gradient of ethyl acetate in hexane) to yield pure cis-4-Hexen-1-ol.

Characterization: The structure and purity of the final product should be confirmed by

spectroscopic methods such as ¹H NMR, ¹³C NMR, and mass spectrometry. The cis-

configuration can be confirmed by the characteristic coupling constant of the vinyl protons in

the ¹H NMR spectrum.

Biological Activity and Signaling Pathways
cis-4-Hexen-1-ol is recognized as an odorant molecule, contributing to the "grassy" smell of

freshly cut grass.[3][2] Its biological activity is primarily mediated through its interaction with a

specific olfactory receptor.

Interaction with Olfactory Receptor OR2J3
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cis-4-Hexen-1-ol is a known ligand for the human olfactory receptor 2J3 (OR2J3), a G-protein-

coupled receptor (GPCR).[3][5][6] Genetic variations in the OR2J3 gene have been shown to

affect an individual's ability to detect the smell of cis-3-hexen-1-ol, a structurally similar

compound, suggesting a critical role for this receptor in perceiving "green" odors.[2]

Signaling Pathway in Non-Small Cell Lung Cancer
Recent research has demonstrated that OR2J3 is expressed in non-olfactory tissues, including

non-small cell lung cancer (NSCLC) cells.[9][10] The activation of OR2J3 in these cancer cells

by an agonist (helional, a compound with a similar odor profile) triggers a signaling cascade

that has potential therapeutic implications.[10][11] The key steps in this pathway are:

Ligand Binding and GPCR Activation: An agonist binds to and activates the OR2J3 receptor.

PI3K Activation: The activated GPCR initiates downstream signaling through the

Phosphoinositide 3-kinase (PI3K) pathway.[10][11]

Increase in Cytosolic Ca²⁺: Activation of the PI3K pathway leads to an increase in the

concentration of intracellular calcium (Ca²⁺).[10]

ERK Phosphorylation: The signaling cascade also results in the phosphorylation and

activation of Extracellular signal-regulated kinase (ERK).[10]

Cellular Response: The culmination of this signaling pathway in NSCLC cells is the induction

of apoptosis (programmed cell death) and the inhibition of cell proliferation and migration.[10]

[11]

Mandatory Visualizations
Diagram: Synthesis Workflow of cis-4-Hexen-1-ol
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Click to download full resolution via product page

Caption: Workflow for the synthesis of cis-4-Hexen-1-ol.

Diagram: OR2J3 Signaling Pathway in NSCLC Cells
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Caption: OR2J3 signaling in non-small cell lung cancer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b3030600?utm_src=pdf-custom-synthesis
https://unacademy.com/content/neet-ug/study-material/chemistry/all-about-catalytic-hydrogenation-of-an-alkene/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3408771/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3408771/
https://en.wikipedia.org/wiki/Sense_of_smell
https://ecampusontario.pressbooks.pub/mcmasterchem1aa3/chapter/3-2-3-hydrogenation-of-alkenes/
https://ecampusontario.pressbooks.pub/mcmasterchem1aa3/chapter/3-2-3-hydrogenation-of-alkenes/
https://www.genecards.org/cgi-bin/carddisp.pl?gene=OR2J3
https://en.wikipedia.org/wiki/OR2J3
https://www.organic-chemistry.org/synthesis/C1H/semireductionsalkynes.shtm
https://www.jove.com/science-education/v/11841/catalytic-hydrogenation-of-alkynes-formation-of-cis-alkenes
https://maayanlab.cloud/Harmonizome/gene/OR2J3
https://pubmed.ncbi.nlm.nih.gov/27939274/
https://pubmed.ncbi.nlm.nih.gov/27939274/
https://pubmed.ncbi.nlm.nih.gov/27939274/
https://www.researchgate.net/publication/311421163_Helional-induced_activation_of_human_olfactory_receptor_2J3_promotes_apoptosis_and_inhibits_proliferation_in_a_non-small-cell_lung_cancer_cell_line
https://www.benchchem.com/product/b3030600#cis-4-hexen-1-ol-cas-number-and-synonyms
https://www.benchchem.com/product/b3030600#cis-4-hexen-1-ol-cas-number-and-synonyms
https://www.benchchem.com/product/b3030600#cis-4-hexen-1-ol-cas-number-and-synonyms
https://www.benchchem.com/product/b3030600#cis-4-hexen-1-ol-cas-number-and-synonyms
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3030600?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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